![molecular formula C40H56O4 B1260565 (2S,2'S)-Oscillol](/img/structure/B1260565.png)
(2S,2'S)-Oscillol
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Overview
Description
(2S,2'S)-Oscillol is a xanthophyll.
Scientific Research Applications
Identification and Characterization in Bacteria
(2S,2'S)-Oscillol, identified as a major carotenoid in Gemmatimonas aurantiaca, a bacterium belonging to the Gemmatimonadetes phylum, showcases its role in microbial pigmentation. This discovery, being the first of its kind outside of cyanobacteria, enriches our understanding of microbial diversity and carotenoid biosynthesis. The study also proposes a biosynthetic pathway for this compound and other related carotenoids, highlighting the role of various enzymes in the process (Takaichi, Maoka, Takasaki & Hanada, 2010).
Exploration of Oscillatory Systems
Although not directly related to this compound, studies on oscillatory systems provide insights into dynamic processes that could be analogous to molecular oscillations observed in certain chemical compounds. Research in this area contributes to our understanding of wave propagation and oscillatory behaviors in various systems, which might offer indirect insights into the dynamics of this compound and similar compounds (Nytrebych et al., 2019).
Innovations in Measurement and Analysis Techniques
While not specific to this compound, advancements in measurement and analytical techniques such as the development of virtual oscilloscopes and other electronic measuring instruments enhance the precision and efficiency of scientific research. These tools are crucial for accurately measuring and analyzing the properties of various substances, including complex organic compounds like this compound (Zhang, Li & Li, 2012).
Properties
Molecular Formula |
C40H56O4 |
---|---|
Molecular Weight |
600.9 g/mol |
IUPAC Name |
(3S,4E,6E,8E,10E,12E,14E,16E,18E,20E,22E,24E,26E,28E,30S)-2,6,10,14,19,23,27,31-octamethyldotriaconta-4,6,8,10,12,14,16,18,20,22,24,26,28-tridecaene-2,3,30,31-tetrol |
InChI |
InChI=1S/C40H56O4/c1-31(19-13-21-33(3)23-15-25-35(5)27-29-37(41)39(7,8)43)17-11-12-18-32(2)20-14-22-34(4)24-16-26-36(6)28-30-38(42)40(9,10)44/h11-30,37-38,41-44H,1-10H3/b12-11+,19-13+,20-14+,23-15+,24-16+,29-27+,30-28+,31-17+,32-18+,33-21+,34-22+,35-25+,36-26+/t37-,38-/m0/s1 |
InChI Key |
FREWEFHGNSZGSU-WICQBGSZSA-N |
Isomeric SMILES |
C/C(=C\C=C\C=C(\C=C\C=C(\C=C\C=C(\C=C\[C@H](O)C(O)(C)C)/C)/C)/C)/C=C/C=C(/C=C/C=C(/C=C/[C@H](O)C(O)(C)C)\C)\C |
Canonical SMILES |
CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(C(C)(C)O)O)C=CC=C(C)C=CC=C(C)C=CC(C(C)(C)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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